Cas no 1185237-42-6 (Ranitidine N,S-Dioxide)

• Product Name: Ranitidine N,S-Dioxide
• CAS No: 1185237-42-6
• MF: C₁₃H₂₂N₄O₅S
• MW: 346.402581691742
• CID: 1059043
• Update Time: 2025-06-08

Ranitidine N,S-Dioxide Chemical and Physical Properties

Names and Identifiers

• Ranitidine N,S-Dioxide
• Ranitidine N,S-Dioxi
• N,N-dimethyl-1-[5-[2-[[(E)-1-(methylamino)-2-nitroethenyl]amino]ethylsulfinylmethyl]furan-2-yl]methanamine oxide

• Inchi： 1S/C13H22N4O5S/c1-14-13(8-16(18)19)15-6-7-23(21)10-12-5-4-11(22-12)9-17(2,3)20/h4-5,8,14-15H,6-7,9-10H2,1-3H3/b13-8+
• InChI Key： LUDYETSZJZHPPA-MDWZMJQESA-N
• SMILES： S(CCN/C(=C/[N+](=O)[O-])/NC)(CC1=CC=C(C[N+](C)(C)[O-])O1)=O

Computed Properties

• Exact Mass: 346.13100

Experimental Properties

• PSA: 148.73000
• LogP: 2.67870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Ranitidine N,S-Dioxide

Introduction to Ranitidine N,S-Dioxide (CAS No: 1185237-42-6)

The compound Ranitidine N,S-Dioxide, identified by the Chemical Abstracts Service Number (CAS No) 1185237-42-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. As a derivative of the well-known anti-ulcer drug Ranitidine, this compound has garnered attention for its unique chemical structure and potential therapeutic applications. Ranitidine, a histamine H2-receptor antagonist, has been widely used for decades to treat conditions such as peptic ulcers, gastroesophageal reflux disease (GERD), and hypersecretion of gastric acid. The development of Ranitidine N,S-Dioxide builds upon the foundational understanding of Ranitidine's mechanism of action while introducing novel modifications that may enhance its pharmacological properties.

The chemical structure of Ranitidine N,S-Dioxide features a dual oxidation at the nitrogen and sulfur atoms, which distinguishes it from its parent compound. This modification is strategically designed to improve metabolic stability, bioavailability, and potentially reduce side effects associated with traditional H2-receptor antagonists. The introduction of oxygen atoms at these positions alters the electronic distribution and reactivity of the molecule, which could lead to enhanced binding affinity to target receptors or altered interactions with metabolic enzymes. Such structural modifications are a cornerstone of modern drug design, aiming to optimize efficacy while minimizing adverse effects.

Recent research in medicinal chemistry has highlighted the importance of derivatization in developing next-generation pharmaceuticals. The synthesis of Ranitidine N,S-Dioxide involves sophisticated organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the molecular structure and conformational dynamics of this compound. These analytical methods provide critical insights into how the structural modifications influence the compound's physical and chemical properties.

One of the most promising aspects of Ranitidine N,S-Dioxide is its potential application in treating gastrointestinal disorders with improved safety profiles. Traditional H2-receptor antagonists like Ranitidine have been associated with certain side effects, including headaches, dizziness, and rare cases of hepatotoxicity. By incorporating oxygen atoms at the nitrogen and sulfur positions, researchers hypothesize that Ranitidine N,S-Dioxide may exhibit reduced toxicity while maintaining or even enhancing therapeutic efficacy. Preclinical studies have begun to explore these hypotheses, with initial findings suggesting that this derivative demonstrates comparable anti-ulcer properties to Ranitidine but with fewer reported adverse reactions.

The pharmacokinetic profile of Ranitidine N,S-Dioxide is another area of active investigation. Unlike its parent compound, which undergoes rapid metabolism via the cytochrome P450 enzyme system, the structural modifications in Ranitidine N,S-Dioxide may confer greater resistance to enzymatic degradation. This could result in prolonged circulation time, allowing for less frequent dosing and improved patient compliance. Additionally, alterations in metabolic pathways might reduce the formation of potentially harmful metabolites, thereby enhancing overall safety. These pharmacokinetic advantages could make Ranitidine N,S-Dioxide a more attractive therapeutic option for chronic conditions requiring long-term management.

In vitro studies have also revealed intriguing insights into the interactions between Ranitidine N,S-Dioxide and biological targets. Using cell culture models, researchers have observed that this compound exhibits potent inhibition of gastric acid secretion comparable to Ranitidine but with a more sustained effect duration. Furthermore, preliminary data suggest that Ranitidine N,S-Dioxide may interact differently with off-target proteins, potentially reducing unwanted systemic effects. These findings are particularly significant in light of recent concerns regarding the long-term use of H2-receptor antagonists, as they highlight the potential for structurally optimized derivatives to address these concerns.

The development pipeline for Ranitidine N,S-Dioxide is progressing rapidly, with several academic and industrial research teams exploring its therapeutic potential across multiple indications. Beyond its primary application in gastrointestinal disorders, researchers are investigating whether this compound might have additional benefits in other areas, such as neuroprotection or anti-inflammatory therapies. The dual oxidation strategy employed in its synthesis opens up possibilities for further derivatization, allowing for fine-tuning of pharmacological properties to meet specific clinical needs.

Regulatory considerations play a crucial role in advancing compounds like Ranitidine N,S-Dioxide from laboratory research to clinical use. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new pharmaceuticals for human consumption. Researchers are currently compiling extensive preclinical data packages to support regulatory submissions, ensuring that all aspects of the compound's profile meet stringent standards. Collaborations between academic institutions and pharmaceutical companies are facilitating this process by pooling resources and expertise.

The economic impact of developing novel derivatives like Ranitidine N,S-Dioxide cannot be overstated. While Ranitidine remains widely available and cost-effective, advancements in drug design often lead to superior alternatives that command premium pricing due to their enhanced benefits or reduced side effects. Market analysts predict that if clinical trials demonstrate favorable outcomes for Ranitidine N,S-Dioxide, it could displace existing therapies in certain markets while opening new revenue streams for pharmaceutical manufacturers. This economic incentive drives innovation within the industry but also underscores the need for rigorous evaluation to ensure patient access remains equitable.

Future directions for research on Ranitidine N,S-Dioxide include exploring combination therapies where it might synergize with other medications used in managing gastrointestinal disorders or related conditions such as gastritis or esophagitis. Additionally, investigating its potential role in preventive care—such as reducing acid reflux symptoms before they develop into more serious complications—could expand its therapeutic utility significantly. The versatility inherent in its chemical structure suggests that further modifications might unlock yet-untapped applications beyond current expectations.

In conclusion,Ranitidine N,S-Dioxide (CAS No: 1185237-42-6) represents a compelling example of how strategic molecular design can enhance existing pharmacotherapeutics while addressing limitations associated with conventional treatments. Its unique chemical features promise improvements in efficacy safety pharmacokinetics making it an exciting prospect for future medical applications particularly within gastroenterology where optimal treatment options remain essential yet challenging to develop due complex pathophysiology underlying many gastrointestinal disorders.. As research continues unfold greater understanding about this derivative will emerge paving way new possibilities both laboratory clinic alike..